Cas no 1261558-30-8 (4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid)

4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a trifluoromethoxy substituent, offering unique electronic and steric properties for synthetic and pharmaceutical applications. Its structural features, including the fluorine atom and trifluoromethoxy group, enhance metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The compound is particularly useful in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its ability to influence binding affinity and pharmacokinetics. Its high purity and well-defined reactivity further support its utility in precision organic synthesis and drug discovery research.

4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid structure

1261558-30-8 structure

Product Name:4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid

CAS No:1261558-30-8

MF:C₁₄H₈F₄O₃

MW:300.205138206482

MDL:MFCD18322403

CID:2761250

PubChem ID:53211457

Update Time:2025-10-31

4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261558-30-8
- 4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%
- 5-Fluoro-3'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
- DTXSID30681366
- AKOS012214723
- MFCD18322403
- 4-FLUORO-2-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- 4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid
- MDL： MFCD18322403
- Inchi： 1S/C14H8F4O3/c15-9-4-5-11(13(19)20)12(7-9)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
- InChI Key： BCYPDLMZHICJOZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

Exact Mass: 300.04095676Da
Monoisotopic Mass: 300.04095676Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 46.5Å²

4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid Pricemore >>

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abcr	AB329680-5 g	4-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261558-30-8	95%	5g	€1159.00	2023-04-26
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